P, S and Cl trace detection by laser ablation double-focusing sector field ICP-MS to identify local defects in coated glasses

Journal of Analytical Atomic Spectrometry Pub Date: 2011-03-08 DOI: 10.1039/C0JA00271B

Abstract

Glass defects are always undesired because of their significant costs to manufacturing industries. Laser ablation inductively coupled plasma mass spectrometry (LA-ICP-MS) is a versatile technique for local trace element analysis in a wide variety of solid samples. Furthermore, the coupling of laser systems to double-focusing sector field mass analyzers provides low limits of detection with a high mass resolving power, allowing the accurate analysis of P, S and Cl traces in local defects of coated glasses. Three different types of defects, depending on the impurities identified at the LA-ICP-MS profiles, were found in the selected coated glasses (with metallic and oxide films in the low nanometre range), enabling the unambiguous identification of the contamination source that produces the local defects.

Graphical abstract: P, S and Cl trace detection by laser ablation double-focusing sector field ICP-MS to identify local defects in coated glasses
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Journal of Analytical Atomic Spectrometry
Journal Name：Journal of Analytical Atomic Spectrometry
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